Cas no 1803710-07-7 (2,4-Dibromo-5-(difluoromethoxy)benzenesulfonamide)

• Product Name: 2,4-Dibromo-5-(difluoromethoxy)benzenesulfonamide
• CAS No: 1803710-07-7
• MF: C₇H₅Br₂F₂NO₃S
• MW: 380.989306211472
• CID: 4970600
• Update Time: 2025-05-25

2,4-Dibromo-5-(difluoromethoxy)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-5-(difluoromethoxy)benzenesulfonamide

• Inchi： 1S/C7H5Br2F2NO3S/c8-3-1-4(9)6(16(12,13)14)2-5(3)15-7(10)11/h1-2,7H,(H2,12,13,14)
• InChI Key： HXHWGPGTFZIOFK-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1S(N)(=O)=O)OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 2.8
• Topological Polar Surface Area: 77.8

Additional information on 2,4-Dibromo-5-(difluoromethoxy)benzenesulfonamide

Recent Advances in the Study of 2,4-Dibromo-5-(difluoromethoxy)benzenesulfonamide (CAS: 1803710-07-7)

2,4-Dibromo-5-(difluoromethoxy)benzenesulfonamide (CAS: 1803710-07-7) is a sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique brominated and difluoromethoxy substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 2,4-Dibromo-5-(difluoromethoxy)benzenesulfonamide on carbonic anhydrase isoforms, a family of enzymes implicated in numerous physiological and pathological processes. The study revealed that the compound exhibits selective inhibition against CA IX and CA XII, isoforms overexpressed in hypoxic tumor environments. This selectivity suggests its potential as a targeted therapeutic agent for cancer treatment, particularly in combination with existing chemotherapies.

Another notable advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where the compound's antimicrobial properties were evaluated against a panel of drug-resistant bacterial strains. The results demonstrated potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to those of established antibiotics. These findings highlight the compound's potential as a scaffold for developing new antimicrobial agents to address the growing threat of antibiotic resistance.

The synthetic optimization of 2,4-Dibromo-5-(difluoromethoxy)benzenesulfonamide has also been a focus of recent research. A 2023 paper in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, achieving a 78% overall yield with high purity (>99%). This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for large-scale testing.

Despite these promising developments, challenges remain in the clinical translation of 2,4-Dibromo-5-(difluoromethoxy)benzenesulfonamide. Pharmacokinetic studies indicate moderate bioavailability and rapid metabolism, necessitating further structural modifications to improve its drug-like properties. Additionally, comprehensive toxicity assessments are required to ensure its safety profile before advancing to human trials. Ongoing research aims to address these limitations through medicinal chemistry optimization and formulation strategies.

In conclusion, 2,4-Dibromo-5-(difluoromethoxy)benzenesulfonamide represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its dual potential as an enzyme inhibitor and antimicrobial agent underscores its relevance in addressing unmet medical needs. Future research will likely focus on refining its pharmacological properties and exploring its therapeutic applications in greater depth.